A Technical Guide to (3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA: A Key Intermediate in Omega-3 Fatty Acid Catabolism
A Technical Guide to (3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA: A Key Intermediate in Omega-3 Fatty Acid Catabolism
Abstract: This document provides an in-depth examination of (3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA, a critical metabolic intermediate in the β-oxidation of omega-3 polyunsaturated fatty acids. We will explore its biosynthetic origins, its precise role as a substrate in the catabolic cascade, the enzymatic machinery responsible for its turnover, and its significance within the broader context of cellular energy homeostasis. Furthermore, this guide details robust analytical methodologies for its quantification and discusses the functional implications of this pathway.
Introduction and Molecular Identity
(3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA is a long-chain fatty acyl-Coenzyme A (CoA) derivative.[1][2] Its structure is defined by a 20-carbon (icosanoyl) backbone, activated by a thioester bond to Coenzyme A.[1] Key features include a hydroxyl group at the third carbon (C-3 or β-carbon) with a specific R-stereochemical configuration, and three cis (Z) double bonds at carbons 11, 14, and 17. This molecule is not a signaling entity or a stable endpoint, but rather a transient substrate within a major energy-yielding pathway: the β-oxidation of polyunsaturated fatty acids (PUFAs).[3][4] Its direct biological role is to serve as the specific substrate for the enzyme L-3-hydroxyacyl-CoA dehydrogenase in the third step of a β-oxidation cycle.[5][6]
The precursor to this intermediate is (11Z,14Z,17Z)-eicosatrienoic acid (ETE), a 20-carbon omega-3 fatty acid derived from the elongation of α-linolenic acid (ALA, 18:3n-3).[7][8] The degradation of such PUFAs presents unique challenges compared to saturated fats, requiring a specialized set of auxiliary enzymes to handle the pre-existing double bonds.[9][10]
Metabolic Context: The Peroxisomal β-Oxidation Pathway
The catabolism of very-long-chain and polyunsaturated fatty acids, including ETE, predominantly initiates in peroxisomes.[3][4][11] This is because the mitochondrial machinery is not equipped to handle certain complex structures. The formation of (3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA occurs within this peroxisomal pathway after several initial enzymatic steps.
The metabolic sequence is as follows:
-
Activation: (11Z,14Z,17Z)-eicosatrienoic acid is activated to its CoA thioester, (11Z,14Z,17Z)-eicosatrienoyl-CoA, in an ATP-dependent reaction.[1]
-
First Dehydrogenation: Acyl-CoA oxidase introduces a trans double bond between carbons 2 and 3, yielding (2E,11Z,14Z,17Z)-icosatetraenoyl-CoA.
-
Hydration: A specialized enoyl-CoA hydratase, part of a multifunctional enzyme complex (like peroxisomal multifunctional enzyme type 2, HSD17B4), hydrates the newly formed double bond.[5] This stereospecific reaction adds a hydroxyl group to C-3, resulting in the formation of (3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA . The R-configuration is critical for recognition by the subsequent enzyme.
Caption: Metabolic formation of the target intermediate.
Core Biological Function: Substrate for Dehydrogenation
The sole, critical role of (3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA is to be the substrate for the third step of β-oxidation.[12][13] This step is catalyzed by a 3-hydroxyacyl-CoA dehydrogenase (HADH).[5][14]
-
Enzymatic Reaction: HADH oxidizes the 3-hydroxyl group to a ketone, using NAD+ as an electron acceptor.[6]
-
Product: The reaction yields (11Z,14Z,17Z)-3-oxoicosatrienoyl-CoA and NADH + H+.[5][15]
This oxidation is indispensable for the final step of the cycle, thiolytic cleavage, which shortens the fatty acid chain by two carbons, releasing acetyl-CoA. The NADH produced is a key reducing equivalent, shuttled to the mitochondria to fuel ATP synthesis via the electron transport chain.[11] The entire process is repeated until the fatty acid is completely broken down.
Experimental Analysis and Characterization
The transient nature and low cellular abundance of acyl-CoA intermediates make their detection and quantification challenging. The gold-standard methodology is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[16][17][18] This technique offers the required sensitivity and specificity to resolve and quantify individual acyl-CoA species from complex biological matrices.[19]
Experimental Protocol: Quantification of Long-Chain Acyl-CoAs from Liver Tissue
This protocol is adapted from established methods for acyl-CoA analysis.[16][20]
-
Sample Preparation (Critical Step):
-
Flash-freeze ~100-200 mg of liver tissue in liquid nitrogen immediately upon collection to halt enzymatic activity.
-
Homogenize the frozen tissue in 1 mL of ice-cold 10% (w/v) trichloroacetic acid (TCA) to precipitate proteins and extract small molecules.
-
Centrifuge at 12,000 x g for 10 minutes at 4°C. Collect the supernatant.
-
-
Solid-Phase Extraction (SPE) for Cleanup and Concentration:
-
Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.
-
Load the acidic supernatant onto the cartridge. The acyl-CoAs will bind to the C18 stationary phase.
-
Wash the cartridge with 2 mL of water to remove salts and polar contaminants.
-
Elute the acyl-CoAs with 1 mL of methanol containing 25 mM ammonium hydroxide. This high pH helps in the elution process.[16]
-
-
LC-MS/MS Analysis:
-
Chromatography: Inject the eluate onto a C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm particle size).
-
Mobile Phase A: 10 mM ammonium acetate in water.
-
Mobile Phase B: Acetonitrile.
-
Gradient: A linear gradient from 5% to 95% B over 15 minutes to separate acyl-CoAs based on chain length and unsaturation.[17]
-
-
Mass Spectrometry:
-
Operate a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode.[16][20]
-
Utilize Multiple Reaction Monitoring (MRM) for quantification. The specific precursor-to-product ion transition for (3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA would be determined by infusion of a synthetic standard, but is typically a neutral loss of the 507 Da phosphoadenosine diphosphate moiety from the protonated molecule [M+H]+.[17]
-
-
Caption: A typical workflow for acyl-CoA quantification.
Data Presentation
Quantitative data from such experiments allow for the comparison of metabolic flux under different physiological conditions.
| Acyl-CoA Species | Control Group (pmol/mg tissue) | High Omega-3 Diet (pmol/mg tissue) | Fold Change |
| Oleoyl-CoA (18:1n-9) | 15.2 ± 1.8 | 12.5 ± 2.1 | 0.82 |
| Eicosatrienoyl-CoA (20:3n-3) | 0.8 ± 0.2 | 4.5 ± 0.9 | 5.63 |
| (3R)-3-hydroxyicosatrienoyl-CoA | 0.1 ± 0.03 | 0.6 ± 0.15 | 6.00 |
| Acetyl-CoA | 25.4 ± 3.1 | 38.9 ± 4.5 | 1.53 |
| Table 1: Representative quantitative data showing the expected increase in the target intermediate and its direct precursor in liver tissue following a diet rich in omega-3 fatty acids. Data are hypothetical. |
Regulatory and Pathophysiological Significance
The biological importance of (3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA is intrinsically linked to the overall regulation of fatty acid oxidation. The flux through this pathway is controlled by several factors:
-
Substrate Availability: The concentration of its precursor, ETE, directly influences its formation rate.[7][21]
-
Enzyme Expression: The expression levels of peroxisomal β-oxidation enzymes, including HADH, are transcriptionally upregulated by activators of PPARα (Peroxisome Proliferator-Activated Receptor alpha), a key nuclear receptor that governs lipid metabolism.[9]
-
Post-Translational Modification: The activity of HADH enzymes can be modulated by post-translational modifications, such as lysine acetylation, which can increase enzyme activity and overall fatty acid oxidation rates.[22]
Deficiencies in the enzymes that process this intermediate, such as HADH, can lead to severe metabolic diseases characterized by the accumulation of hydroxylated fatty acid intermediates, hypoglycemia, and energy deprivation, particularly affecting the heart and liver.[14][23]
Conclusion
(3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA is a pivotal, albeit transient, metabolite whose biological role is precisely defined as an intermediate in the peroxisomal β-oxidation of the omega-3 fatty acid ETE (20:3n-3). Its stereospecific formation and subsequent oxidation are essential steps in the catabolic cascade that converts complex polyunsaturated fatty acids into acetyl-CoA and reducing equivalents, thereby contributing significantly to cellular energy production. Understanding its place in this pathway is fundamental for researchers in metabolism, nutrition, and the development of therapies for metabolic disorders.
References
-
Houten, S. M., & Wanders, R. J. (2010). Peroxisomal beta-oxidation of polyunsaturated fatty acids. PubMed. [Link]
-
Gogvadze, V., & Söderlund, M. (2012). LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. PubMed. [Link]
-
Haynes, C. A., et al. (2008). LC/MS/MS Method for Quantitative Determination of Long-Chain Fatty Acyl-CoAs. ACS Publications. [Link]
-
Koves, T. R., et al. (2005). Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring. National Institutes of Health. [Link]
-
Kunau, W. H., & Dommes, V. (1996). Peroxisomal beta-oxidation and polyunsaturated fatty acids. PubMed. [Link]
-
Wikipedia. (n.d.). 3-hydroxyacyl-CoA dehydrogenase. Wikipedia. [Link]
-
Eaton, S. (1996). Peroxisomal β-Oxidation and Polyunsaturated Fatty Acids. Semantic Scholar. [Link]
-
AOCS. (2019). Fatty Acid beta-Oxidation. AOCS. [Link]
-
Wikipedia. (n.d.). Beta oxidation. Wikipedia. [Link]
-
van Roermund, C. W., et al. (1998). Peroxisomal β-oxidation of polyunsaturated fatty acids in Saccharomyces cerevisiae: Isocitrate dehydrogenase provides NADPH for reduction of double bonds at even positions. ResearchGate. [Link]
-
Koivuranta, K. T., et al. (2004). Determination of long-chain fatty acid acyl-coenzyme A compounds using liquid chromatography-electrospray ionization tandem mass spectrometry. PubMed. [Link]
-
Haynes, C. A., et al. (2008). Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry. National Institutes of Health. [Link]
-
Yuan, Y., et al. (2022). Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carinata. National Institutes of Health. [Link]
-
M-CSA. (n.d.). L-3-hydroxyacyl-CoA dehydrogenase. M-CSA. [Link]
-
Cuebas, D., et al. (1989). Beta-oxidation of polyunsaturated fatty acids with conjugated double bonds. Mitochondrial metabolism of octa-2,4,6-trienoic acid. National Institutes of Health. [Link]
-
Yang, S. Y., et al. (2005). 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease. PubMed. [Link]
-
Wikipedia. (n.d.). Hydroxyacyl-Coenzyme A dehydrogenase. Wikipedia. [Link]
-
Fiveable. (n.d.). 3-hydroxyacyl-coa dehydrogenase Definition. Fiveable. [Link]
-
Westin, J. (n.d.). Oxidation Of Fatty Acids. Jack Westin. [Link]
-
ResearchGate. (n.d.). Fatty Acid Oxidation. ResearchGate. [Link]
-
LibreTexts. (2023). 6.11: Fatty Acid Oxidation. Biology LibreTexts. [Link]
-
Engeland, K., & Kindl, H. (1991). Evidence for a peroxisomal fatty acid beta-oxidation involving D-3-hydroxyacyl-CoAs. PubMed. [Link]
-
Wikipedia. (n.d.). Fatty acyl-CoA esters. Wikipedia. [Link]
-
Matvaretabellen. (n.d.). C20:3n-3 (eicosatrienoic acid). Matvaretabellen. [Link]
-
Gedde-Dahl, A., & Christophersen, B. O. (1993). Influence of eicosapentaenoic acid (20:5, n-3) on secretion of lipoproteins in CaCo-2 cells. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism. [Link]
-
Exposome-Explorer. (n.d.). Eicosatrienoic acid (ETE; cis-20:3n-3) (Compound). Exposome-Explorer. [Link]
-
Eynard, A. R., et al. (1999). Eicosatrienoic acid (20:3 n-9) inhibits the expression of E-cadherin and desmoglein in human squamous cell carcinoma in vitro. PubMed. [Link]
-
PubChem. (n.d.). (11Z,14Z,17Z)-3-oxoicosatrienoyl-CoA. PubChem. [Link]
-
Human Metabolome Database. (2017). Showing metabocard for (3S,8Z,11Z,14Z,17Z)-3-Hydroxyicosatetraenoyl-CoA (HMDB0062202). HMDB. [Link]
-
Kolwicz, S. C. Jr., & Tian, R. (2014). Role of CoA and acetyl-CoA in regulating cardiac fatty acid and glucose oxidation. Portland Press. [Link]
-
Human Metabolome Database. (n.d.). Showing metabocard for 8Z,11Z,14Z-eicosatrienoyl-CoA (HMDB0003947). HMDB. [Link]
Sources
- 1. Fatty acyl-CoA esters - Wikipedia [en.wikipedia.org]
- 2. Exposome-Explorer - Eicosatrienoic acid (ETE; cis-20:3n-3) (Compound) [exposome-explorer.iarc.fr]
- 3. Peroxisomal beta-oxidation of polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Peroxisomal beta-oxidation and polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
- 6. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
- 7. Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carinata - PMC [pmc.ncbi.nlm.nih.gov]
- 8. C20:3n-3 (eicosatrienoic acid) [matvaretabellen.no]
- 9. aocs.org [aocs.org]
- 10. jackwestin.com [jackwestin.com]
- 11. Beta oxidation - Wikipedia [en.wikipedia.org]
- 12. fiveable.me [fiveable.me]
- 13. bio.libretexts.org [bio.libretexts.org]
- 14. 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. (11Z,14Z,17Z)-3-oxoicosatrienoyl-CoA | C41H66N7O18P3S | CID 71581038 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 16. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. pubs.acs.org [pubs.acs.org]
- 18. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
- 19. Determination of long-chain fatty acid acyl-coenzyme A compounds using liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
- 21. Influence of eicosapentaenoic acid (20:5, n-3) on secretion of lipoproteins in CaCo-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. portlandpress.com [portlandpress.com]
- 23. Hydroxyacyl-Coenzyme A dehydrogenase - Wikipedia [en.wikipedia.org]
